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Compound of Interest

2-Amino-1H-imidazole-4,5-
Compound Name:
dicarbonitrile

cat. No.: B1265959

CAS Number: 40953-34-2 Molecular Formula: CsHsNs Molecular Weight: 133.11 g/mol

This technical guide provides a comprehensive overview of 2-Amino-1H-imidazole-4,5-
dicarbonitrile, a heterocyclic organic compound with significant potential in pharmaceutical
and materials science research. This document is intended for researchers, scientists, and
drug development professionals, offering detailed information on its chemical properties,
synthesis, and biological activities.

Chemical and Physical Properties

2-Amino-1H-imidazole-4,5-dicarbonitrile is a solid at room temperature, with a melting point
of approximately 270 °C (with decomposition).[1][2] It is characterized by an imidazole ring
substituted with an amino group at the 2-position and two cyano groups at the 4 and 5-
positions. These functional groups contribute to its reactivity and potential as a versatile
intermediate in organic synthesis.[3]
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Property Value Reference(s)
Molecular Formula CsHsNs [4]

Molecular Weight 133.11 g/mol [4]

CAS Number 40953-34-2 [5]
Appearance Solid [1]

Melting Point 270 °C (decomposes) [1][2]

2-Amino-4,5-dicyanoimidazole,
Synonyms 2-Amino-4,5- [3]
imidazoledicarbonitrile

Synthesis

A common method for the synthesis of 2-Amino-1H-imidazole-4,5-dicarbonitrile involves the
reaction of diaminomaleonitrile (DAMN) with cyanogen chloride.

Experimental Protocol: Synthesis from
Diaminomaleonitrile

Materials:

Diaminomaleonitrile (DAMN)

Cyanogen chloride

Tetrahydrofuran (THF)

Sodium acetate solution

Sodium bicarbonate solution

Charcoal

Procedure:
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e Dissolve cyanogen chloride (14.9 g) in tetrahydrofuran (200 ml).
 To this solution, add diaminomaleonitrile (26.2 g) in portions.
 Allow the reaction mixture to warm to room temperature.

o Heat the mixture under reflux for 1 hour.

e A brown solid will form. Collect this solid by filtration.

e Wash the collected solid with a sodium acetate solution.
 Dissolve the washed solid in a sodium bicarbonate solution.

» Treat the solution with charcoal to decolorize it.

« Filter the solution to remove the charcoal.

 Acidify the filtrate to precipitate the final product, 2-amino-4,5-dicyanoimidazole.
e The product can be further purified by recrystallization.

Biological Activity and Potential Applications

While specific quantitative data such as Minimum Inhibitory Concentration (MIC) values for 2-
Amino-1H-imidazole-4,5-dicarbonitrile are not readily available in the reviewed literature, the
broader class of 2-aminoimidazole derivatives has demonstrated significant antimicrobial,
antifungal, and antibiofilm activities.[6][7][8] These compounds are of great interest in the
development of new therapeutic agents, particularly in the face of growing antibiotic resistance.
[91[10][11]

The nitrile groups within the molecule are known to participate in various biological interactions,
potentially contributing to its antimicrobial effects.[1][12][13] The mechanism of action for
related 2-aminoimidazole compounds is thought to involve the disruption of bacterial cell
membranes and, in some cases, acting as adjuvants to enhance the efficacy of existing
antibiotics.[9][10] For instance, some 2-aminoimidazoles have been shown to potentiate the
activity of macrolide antibiotics against Gram-negative bacteria by altering the outer membrane.
[10]
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Potential Antimicrobial Mechanism of Action

The antimicrobial activity of 2-aminoimidazole derivatives is believed to stem from their ability
to interfere with essential cellular processes in microorganisms. A plausible mechanism
involves the disruption of the bacterial cell envelope and the inhibition of key metabolic

pathways.
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Caption: Postulated mechanism of antimicrobial action.

Experimental Protocols for Antimicrobial Screening

The following are detailed methodologies for assessing the antimicrobial and antifungal activity
of 2-Amino-1H-imidazole-4,5-dicarbonitrile.
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Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC)

This method is used to determine the lowest concentration of an antimicrobial agent that

inhibits the visible growth of a microorganism.[14]

Materials:

2-Amino-1H-imidazole-4,5-dicarbonitrile

Sterile 96-well microtiter plates

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
fungi)

Microbial cultures (bacterial or fungal strains)

Positive control (a known effective antibiotic or antifungal)

Negative control (broth with no compound or inoculum)

Solvent for the compound (e.g., Dimethyl sulfoxide - DMSO)

Procedure:

Preparation of Compound Stock Solution: Dissolve a known weight of 2-Amino-1H-
imidazole-4,5-dicarbonitrile in a suitable solvent to create a high-concentration stock
solution.

Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the compound stock
solution with the sterile broth to achieve a range of concentrations.

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the
broth, typically adjusted to a 0.5 McFarland standard.

Inoculation: Add a standardized volume of the microbial inoculum to each well containing the
diluted compound.
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Controls: Include wells with only broth and inoculum (positive growth control), wells with
broth and the highest concentration of the solvent (to check for solvent toxicity), and wells
with only uninoculated broth (negative control). Also, include a known antibiotic/antifungal as

a positive control for the assay.

Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for most bacteria,
35°C for fungi) for a specified period (typically 18-24 hours for bacteria, 24-48 hours for
fungi).

Reading Results: The MIC is determined as the lowest concentration of the compound at
which there is no visible growth (turbidity) of the microorganism.

Prepare stock solution of
2-Amino-1H-imidazole-4,5-dicarbonitrile

Prepare standardized
microbial inoculum

Perform serial dilutions in
96-well plate with broth

Inoculate wells with
microbial suspension

Incubate plate at
appropriate temperature and time

Read results to determine MIC
(lowest concentration with no growth)
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Caption: Workflow for Broth Microdilution Assay.

Agar Diffusion Assay (Disk Diffusion)

This method assesses the antimicrobial activity by measuring the zone of growth inhibition
around a disk impregnated with the test compound.

Materials:

e 2-Amino-1H-imidazole-4,5-dicarbonitrile

 Sterile filter paper disks

e Agar plates with a suitable medium (e.g., Mueller-Hinton Agar)
e Microbial cultures

 Sterile swabs

» Positive control (disks with a known antibiotic)

» Negative control (disks with solvent only)

Procedure:

e Inoculum Preparation: Prepare a standardized microbial suspension as described for the
broth microdilution assay.

o Plate Inoculation: Using a sterile swab, uniformly streak the entire surface of the agar plate
with the microbial suspension to create a lawn.

o Disk Preparation: Impregnate sterile filter paper disks with a known concentration of the 2-
Amino-1H-imidazole-4,5-dicarbonitrile solution.

o Disk Placement: Aseptically place the impregnated disks onto the surface of the inoculated
agar plates. Ensure firm contact with the agar.
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o Controls: Place positive and negative control disks on the same plate.
 Incubation: Incubate the plates under the same conditions as the broth microdilution assay.

o Reading Results: Measure the diameter of the zone of inhibition (the clear area around the
disk where microbial growth is inhibited) in millimeters. The size of the zone is indicative of
the compound's antimicrobial activity.

Spectroscopic Data

While specific, high-resolution spectra for 2-Amino-1H-imidazole-4,5-dicarbonitrile are not
widely published, the expected characteristic spectroscopic features can be inferred from its
structure and data from related compounds.

Infrared (IR) Spectroscopy:

e N-H stretch: Bands corresponding to the amino group (N-H) stretching vibrations are
expected in the region of 3300-3500 cm~1.[15]

e C=N stretch: A strong, sharp absorption band characteristic of the nitrile group (C=N) is
expected around 2220-2260 cm~1.[2]

e C=N and C=C stretch: Absorptions for the imidazole ring C=N and C=C stretching vibrations
are expected in the 1500-1650 cm~1 region.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The spectrum would be expected to show signals for the protons of the amino
group and the N-H proton of the imidazole ring. The chemical shifts would be dependent on
the solvent used. For related aminoimidazoles, the primary amine protons have been
observed in the region of 5.6-6.6 ppm, and the imidazole ring proton as a sharp singlet
between 7.1-7.4 ppm.[3]

e 13C NMR: The spectrum would show distinct signals for the carbon atoms of the imidazole
ring and the two nitrile carbons. The chemical shifts of the nitrile carbons are typically found
in the region of 115-125 ppm.[17][18]
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Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion
peak (M*) corresponding to the molecular weight of the compound (133.11 g/mol ).
Fragmentation patterns would likely involve the loss of small molecules such as HCN or NHs.
[19][20][21]

Conclusion

2-Amino-1H-imidazole-4,5-dicarbonitrile is a promising heterocyclic compound with a
versatile chemical structure that makes it a valuable building block in medicinal chemistry and
materials science. While further research is needed to fully elucidate its biological activities and
mechanism of action, the existing data on related 2-aminoimidazole derivatives suggest its
significant potential as a lead compound for the development of novel antimicrobial and
antifungal agents. The experimental protocols provided in this guide offer a framework for the
systematic evaluation of its biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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